N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]-3-methylbutan-1-amine;hydrochloride

Specification

• Molecular Formula: C10H18ClF2N3
• Molecular Weight: 253.72 g/mol
• IUPAC Name: N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]-3-methylbutan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C10H17F2N3.ClH/c1-8(2)3-5-13-7-9-4-6-14-15(9)10(11)12;/h4,6,8,10,13H,3,5,7H2,1-2H3;1H
• Standard InChI Key: MUTGXSGVRCTXEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNCC1=CC=NN1C(F)F.Cl

Introduction

N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]-3-methylbutan-1-amine;hydrochloride is a chemical compound with significant interest in pharmaceutical research due to its potential therapeutic properties. It is characterized by its molecular formula C10H18ClF2N3 and a molecular weight of 253.72 g/mol. This compound contains a difluoromethyl group attached to a pyrazole ring, which is known for its diverse biological activities.

Biological Activity

N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]-3-methylbutan-1-amine;hydrochloride exhibits significant biological activity, particularly in cancer research. Compounds with similar structures have shown potential as inhibitors of specific kinases, which are critical in cell signaling pathways related to cancer progression.

Synthesis and Chemical Reactivity

The synthesis of this compound typically involves several key steps, which can vary based on available reagents and desired purity levels. The chemical reactivity primarily involves nucleophilic substitutions and electrophilic additions, typical of compounds containing amine and difluoromethyl functionalities.

Applications in Medicinal Chemistry

The primary applications of N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]-3-methylbutan-1-amine;hydrochloride are in medicinal chemistry and pharmacology. Its potential as an anticancer agent makes it a candidate for further development in therapeutic formulations targeting various cancers.

Interaction Studies

Interaction studies focus on the binding affinity of this compound to various biological targets, particularly kinases involved in cell proliferation and survival. Techniques such as biochemical assays and molecular modeling are employed to elucidate the mechanism of action and guide further modifications to enhance activity.

Comparison with Similar Compounds

Several compounds share structural similarities with N-[[2-(difluoromethyl)pyrazol-3-yl]methyl]-3-methylbutan-1-amine;hydrochloride, highlighting the unique aspects of its biological activity and potential therapeutic applications. For example:

Compound Name	Molecular Formula	Key Characteristics
1-(2,2-Difluoroethyl)-1H-pyrazol-3-amine	Not specified	Exhibits different biological activities related to inflammation.
N-(5-(1-(2,6-dichlorophenyl)-3-(difluoromethyl)-1H-pyrazol-5-yl)thiazol-2-yl)isobutyramide	Not specified	Known for its antitumor properties and kinase inhibition.
4-Difluoromethoxyphenyl-pyrazole derivative	Not specified	Often used in studying neuroprotective effects.

These compounds demonstrate the diverse biological activities associated with pyrazole derivatives, particularly those containing difluoromethyl groups.